Cas no 1261940-37-7 (3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid
• CAS No: 1261940-37-7
• MF: C₁₅H₁₀FNO₆
• MW: 319.241407871246
• MDL: MFCD18322118
• CID: 2764868
• PubChem ID: 53227948
• Update Time: 2025-06-09

3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90691481
• 3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%
• MFCD18322118
• 1261940-37-7
• 3-(2-FLUORO-5-METHOXYCARBONYLPHENYL)-5-NITROBENZOIC ACID
• 2'-Fluoro-5'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid

• MDL： MFCD18322118
• Inchi： 1S/C15H10FNO6/c1-23-15(20)8-2-3-13(16)12(7-8)9-4-10(14(18)19)6-11(5-9)17(21)22/h2-7H,1H3,(H,18,19)
• InChI Key： YCARNWOUZACVPZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C=C1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 319.04921520Da
• Monoisotopic Mass: 319.04921520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Additional information on 3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid

3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid (CAS No. 1261940-37-7): A Comprehensive Overview

3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid (CAS No. 1261940-37-7) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its fluorine and methoxycarbonyl substituents, as well as its nitrobenzoic acid core, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular formula of 3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid is C₁₆H₁₂FN₂O₅, and its molecular weight is 339.27 g/mol. The compound's structure includes a fluorinated benzene ring and a methoxycarbonyl group attached to the phenyl ring, which are key features contributing to its chemical and biological properties. The presence of the nitro group on the benzoic acid moiety further enhances its reactivity and potential biological activity.

In recent years, 3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid has been extensively studied for its potential therapeutic applications. One of the most notable areas of research is its use as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid has also been investigated for its antimicrobial activity. Research has demonstrated that this compound exhibits potent antibacterial effects against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding is particularly significant given the growing global concern over antibiotic resistance.

In addition to its therapeutic potential, 3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid has been explored for its use in drug delivery systems. The compound's unique chemical structure allows it to be easily modified to enhance its solubility, stability, and bioavailability. For example, conjugation with various polymers or nanoparticles can improve its pharmacokinetic properties, making it more suitable for targeted drug delivery.

The synthesis of 3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid involves several well-established chemical reactions. One common approach is to start with 2-fluoro-5-methoxycarbonylbenzeneboronic acid and react it with 4-bromonitrobenzoic acid using a Suzuki coupling reaction. This method provides high yields and good purity, making it suitable for large-scale production.

The physical properties of 3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, such as its melting point (180-182°C) and solubility in organic solvents like dimethyl sulfoxide (DMSO), are well-documented. These properties are crucial for optimizing its use in various applications, including pharmaceutical formulations and analytical methods.

Safety considerations are an essential aspect of working with any chemical compound. While 3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 3-(2-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid (CAS No. 1261940-37-7) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.